1-{4-[(Benzyl-isopropyl-amino)-methyl]-piperidin-1-yl}-2-chloro-ethanone

Specification

• Molecular Formula: C18H27ClN2O
• Molecular Weight: 322.9 g/mol
• IUPAC Name: 1-[4-[[benzyl(propan-2-yl)amino]methyl]piperidin-1-yl]-2-chloroethanone
• Standard InChI: InChI=1S/C18H27ClN2O/c1-15(2)21(13-16-6-4-3-5-7-16)14-17-8-10-20(11-9-17)18(22)12-19/h3-7,15,17H,8-14H2,1-2H3
• Standard InChI Key: LNLMCIWNBKWALZ-UHFFFAOYSA-N
• SMILES: CC(C)N(CC1CCN(CC1)C(=O)CCl)CC2=CC=CC=C2
• Canonical SMILES: CC(C)N(CC1CCN(CC1)C(=O)CCl)CC2=CC=CC=C2

Introduction

1-{4-[(Benzyl-isopropyl-amino)-methyl]-piperidin-1-yl}-2-chloro-ethanone is a synthetic organic compound belonging to the class of piperidine derivatives. It features a complex structure that includes a piperidine ring, a benzyl group, and a chloroethanone moiety. This compound is of interest due to its potential applications in pharmaceuticals, given the diverse biological activities exhibited by piperidine derivatives.

Chemical Formula and Molecular Weight

• Molecular Formula: C18H27ClN2O

• Molecular Weight: 322.9 g/mol

Functional Groups

• Amine: Allows for hydrogen bonding with biological targets.

• Ketone: Contributes to the compound's reactivity.

• Halide (Chloride): Influences the compound's stability and reactivity.

IUPAC Name

1-{4-[(Benzyl-isopropyl-amino)-methyl]-piperidin-1-yl}-2-chloro-ethanone

Synthesis

The synthesis of this compound typically involves multi-step reactions in organic chemistry. These processes require careful control of reaction conditions such as temperature, solvent choice, and stoichiometry to ensure high yields and purity of the final product.

Potential Applications

Piperidine derivatives, including this compound, have shown significant activity in modulating central nervous system functions. This suggests potential therapeutic applications, particularly in areas related to neurotransmitter systems or other biological pathways.

Characterization Techniques

Characterization of this compound often involves techniques such as nuclear magnetic resonance spectroscopy (NMR) and mass spectrometry (MS) to confirm its structure and purity.